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Compound of Interest

Compound Name: Phenyl cyanate

Cat. No.: B016197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenyl cyanate (CAS 1122-85-6),
a versatile reagent in organic synthesis. This document details its chemical and physical
properties, synthesis protocols, reactivity, and spectral data, presented in a format tailored for
scientific and research applications.

Chemical and Physical Properties

Phenyl cyanate, also known as cyanic acid phenyl ester or cyanatobenzene, is a colorless
liquid with a pungent odor.[1] It is a valuable intermediate in the synthesis of various organic
compounds.[1][2] While some commercial suppliers suggest its potential use in proteomics
research and for the treatment of inflammatory diseases or leukemia, published scientific
literature to substantiate these specific biological applications is currently limited.[3][4]

Table 1: Physical and Chemical Properties of Phenyl
Cyanate
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Property Value Source(s)
CAS Number 1122-85-6 [3114]
Molecular Formula C7HsNO [3114]
Molecular Weight 119.12 g/mol [3]
IUPAC Name Phenyl cyanate [5]
Cyanic acid phenyl ester,
Synonyms [51[6]
Cyanatobenzene, PhOCN
Colorless liquid with a pungent
Appearance [1]
odor
Boiling Point 77-79 °C at 13 mmHg [1]
Density 1.096 g/cm3 at 20 °C [1]

Refractive Index (n_D_29)

1.5094-1.5100

[1]

SMILES

N#COclcccecl

[5]

InChl Key

CWHFDTWZHFRTAB-
UHFFFAOYSA-N

[5][6]

Synthesis of Phenyl Cyanate

The most established and well-documented method for synthesizing phenyl cyanate is the

reaction of phenol with cyanogen bromide in the presence of a base, such as triethylamine.

This procedure is a variation of the von Braun reaction.[2][7]

Diagram 1: Synthesis Workflow of Phenyl Cyanate
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Caption: General workflow for the synthesis of phenyl cyanate.
Experimental Protocol: Synthesis from Phenol and

Cyanogen Bromide[1][2]

This protocol is adapted from Organic Syntheses.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b016197?utm_src=pdf-body-img
https://www.benchchem.com/product/b016197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Bromine (160 g, 1.0 mol)

Sodium cyanide (49.0 g, 1.0 mol)

Phenol (89.5 g, 0.95 mol)

Triethylamine (96.0 g, 0.95 mol)

Carbon tetrachloride (300 mL)

Water

Polyphosphoric anhydride (P20s) or other suitable drying agent

Polyphosphate ester (stabilizer)

Procedure:

Preparation of Cyanogen Bromide Solution: In a 1-L three-necked flask equipped with a
mechanical stirrer and thermometer, a mixture of bromine (1.0 mol) and 150 mL of water is
cooled to -5 °C in an ice-salt bath. A solution of sodium cyanide (1.0 mol) in 150 mL of water
is added dropwise over 40-50 minutes, maintaining the temperature between -5 and 5 °C.
The resulting yellowish solution is stirred for an additional 5-10 minutes.

Reaction with Phenol: A solution of phenol (0.95 mol) in 300 mL of carbon tetrachloride is
added in one portion to the cyanogen bromide solution.

Addition of Base: The mixture is stirred vigorously while triethylamine (0.95 mol) is added
dropwise over 30-40 minutes, ensuring the temperature does not exceed 10 °C.

Workup and Extraction: After stirring for an additional 15 minutes, the mixture is transferred
to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted
twice with 50-mL portions of carbon tetrachloride.

Drying and Purification: The combined organic phases are washed three times with 50-mL
portions of water and then dried over polyphosphoric anhydride. After filtering off the drying
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agent, the solvent is removed using a rotary evaporator. A few drops of polyphosphate ester
are added as a stabilizer.

« Distillation: The crude product is purified by vacuum distillation (boiling point 77-79 °C at 13
mmHg) to yield phenyl cyanate as a colorless liquid (typical yield: 75-85%).

Reactivity and Applications

Phenyl cyanate is a versatile synthetic intermediate, primarily utilized for its reactivity in
cycloaddition reactions and as a cyanating agent.

Cycloaddition Reactions

The cyanate group in phenyl cyanate can participate in dipolar cycloadditions. For instance, it
reacts with nitrones in a [3+2] cycloaddition to form substituted isoxazolidine heterocycles,
which are valuable scaffolds in medicinal chemistry.[8][9] It can also undergo [2+2]
cycloadditions with various partners.[10]

Diagram 2: General [3+2] Cycloaddition with a Nitrone
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Caption: Phenyl cyanate acting as a dipolarophile in a [3+2] cycloaddition.

Cyanation Agent

Phenyl cyanate can be used as an electrophilic cyanating agent in the synthesis of other
organic molecules, such as a,-unsaturated nitriles and other complex heterocyclic systems.
[11][12] For example, it can react with the lithium acetylide of a protected alcohol to introduce a

cyano group.[11]

Spectral Data

The structural characterization of phenyl cyanate is supported by various spectroscopic

techniques.
Table 2: Spectroscopic Data for Phenyl Cyanate
Technique Data Source(s)
v(C=N): 2282, 2261, 2235
Infrared (IR) [2]

cm~1 (in CCla)

_ A_max_: 216, 256, 262, 268
Ultraviolet (UV) _ (2]
nm (in cyclohexane)

Full spectrum available from
13C NMR [51[13]
spectral databases.

Molecular lon (M*): m/z 119.
Mass Spectrometry (MS) Major fragments: m/z 91, 77, [51[14]
65, 51.

Diagram 3: Mass Spectrometry Fragmentation Logic
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Caption: A simplified representation of the main fragmentation pathway for phenyl cyanate.

Safety and Handling

Phenyl cyanate is classified as a hazardous substance. It is suspected of causing cancer and
may cause allergic skin reactions or asthma-like symptoms if inhaled.[10]

e Hazard Statements: H317, H334, H351

e Precautionary Statements: P261 (Avoid breathing vapors), P280 (Wear protective
gloves/clothing/eye protection), P342+P311 (If experiencing respiratory symptoms: Call a
POISON CENTER or doctor).

All handling of this chemical should be performed in a well-ventilated fume hood by trained
personnel using appropriate personal protective equipment (PPE), including gloves and safety
goggles. It should be stored in a cool, dry place, typically under an inert atmosphere and
refrigerated.
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Conclusion

Phenyl cyanate (CAS 1122-85-6) is a well-characterized compound with established synthetic
protocols and significant utility as a reagent in organic chemistry, particularly for cycloaddition
reactions and as a cyanating agent. While its potential biological activities are noted by some
suppliers, these applications require further validation through peer-reviewed research. This
guide provides the core technical information necessary for its safe handling, synthesis, and
application in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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